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Welcome to the technical support center for the Ppc-NB linker. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on optimizing
the stability of Ppc-NB-conjugated molecules in plasma. Here you will find frequently asked
questions (FAQs) and troubleshooting guides to address common challenges encountered
during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the Ppc-NB linker and what is its cleavage mechanism?

The Ppc-NB (CAS: 1887040-81-4) is a glutathione-cleavable linker used in the development of
antibody-drug conjugates (ADCSs).[1][2] Its chemical formula is C15H14N205S2.[2] The linker
contains a disulfide bond that is susceptible to cleavage by reducing agents, primarily
glutathione (GSH).[3] The concentration of GSH is significantly higher inside cells (1-10 mM)
compared to the extracellular plasma environment (~5 uM), which is the basis for its targeted
payload release mechanism.[3]

Below is a diagram illustrating the proposed glutathione-mediated cleavage of a Ppc-NB linker
from a payload.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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